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Compound of Interest

Compound Name: H-Thr(Bzl)-OH

Cat. No.: B554736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

O-Benzyl-L-threonine, denoted as H-Thr(Bzl)-OH, is a pivotal protected amino acid derivative

extensively utilized in synthetic organic chemistry and pharmaceutical sciences. Its unique

structural features make it an invaluable building block in the solid-phase synthesis of peptides

and a versatile precursor in the development of novel therapeutic agents. This technical guide

provides an in-depth overview of its chemical properties, applications, and relevant

experimental workflows.

Core Physicochemical Properties
The fundamental properties of H-Thr(Bzl)-OH are summarized below, providing essential data

for its handling, characterization, and application in experimental settings.
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Property Value References

CAS Number 4378-10-3 [1][2]

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥ 98% (HPLC) [1]

Melting Point 197 °C (decomposes) [3]

Storage Temperature
2-8°C, Keep in a dark place,

Sealed in dry
[3]

Applications in Research and Development
H-Thr(Bzl)-OH serves as a critical component in various advanced scientific endeavors:

Peptide Synthesis: It is a fundamental building block for the incorporation of threonine

residues in peptide chains during solid-phase peptide synthesis (SPPS). The benzyl group

provides a stable protection for the hydroxyl side chain of threonine, preventing unwanted

side reactions during the coupling process. This protecting group can be readily removed

under specific conditions, typically through hydrogenolysis, after the peptide sequence is

fully assembled.

Drug Development: The structural motif of O-benzyl-L-threonine is incorporated into various

complex molecules being investigated for therapeutic applications. Its chirality and functional

groups make it a valuable starting material for the synthesis of small molecule drugs and

peptidomimetics.

Chiral Synthesis: As a chiral molecule, H-Thr(Bzl)-OH is employed as a chiral auxiliary or a

starting material in the asymmetric synthesis of other complex organic molecules, where

stereochemical control is crucial.
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Experimental Workflow: Incorporation of H-Thr(Bzl)-
OH in Solid-Phase Peptide Synthesis
The following diagram illustrates a generalized workflow for the incorporation of an amino acid,

such as H-Thr(Bzl)-OH, into a growing peptide chain during solid-phase peptide synthesis

using Fmoc chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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